2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide

• CAS No.: 476486-04-1
• Molecular Formula: C24H21ClN4OS
• Molecular Weight: 449.0 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H21ClN4OS/c1-16-7-13-20(14-8-16)29-23(18-9-11-19(25)12-10-18)27-28-24(29)31-15-22(30)26-21-6-4-3-5-17(21)2/h3-14H,15H2,1-2H3,(H,26,30)
• InChI Key: QKGGEQBLXJPEHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC=C3C)C4=CC=C(C=C4)Cl

Description

This compound is a 1,2,4-triazole derivative featuring a central triazole core substituted with 4-chlorophenyl and 4-methylphenyl groups at positions 4 and 5, respectively. A sulfanyl bridge links the triazole ring to an acetamide moiety, which is further substituted with a 2-methylphenyl group ().

Preparation Methods

Hydrazide Formation

• Reagents : Cyclohexanepropionic acid (or analogous starting material), ethanol, hydrazine hydrate.

• Conditions : Reflux in ethanol for 12–14 hours.

• Outcome : Forms 3-cyclohexylpropanohydrazide (or analogous hydrazide).

Thiosemicarbazide Synthesis

• Reagents : Phenylisothiocyanate.

• Conditions : Reflux in ethanol for 2 hours.

• Outcome : Produces 1-(3-cyclohexylpropionyl)-4-phenyl-3-thiosemicarbazide (or analogous thiosemicarbazide).

Cyclization to Triazole-Thiol

• Reagents : Aqueous KOH.

• Conditions : Reflux for 3 hours, followed by neutralization with acetic acid.

• Outcome : Yields 5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-thiol .

• Key Note : Substituents (4-chlorophenyl and 4-methylphenyl) are introduced during cyclization via appropriately functionalized starting materials.

Coupling with Acetamide Derivative

The triazole-thiol intermediate undergoes nucleophilic substitution with 2-chloro-N-(2-methylphenyl)acetamide to form the final product.

Reaction Conditions

Parameter	Details
Solvent	Acetone (anhydrous)
Base	Potassium carbonate (K₂CO₃)
Temperature	Room temperature or mild reflux (e.g., 50–60°C)
Time	2–5 hours
Yield	75–88% (analogous reactions)

Mechanism

• Step 1 : Deprotonation of the triazole-thiol’s thiol group by K₂CO₃, generating a thiolate anion.

• Step 2 : Nucleophilic attack on the electrophilic carbon of 2-chloroacetamide, displacing chloride.

• Step 3 : Recrystallization from ethanol to isolate the product.

Analytical Validation

The final product is characterized using spectroscopic and chromatographic techniques:

Technique	Key Observations
FT-IR	Peaks at 1680–1690 cm⁻¹ (C=O stretch), 750 cm⁻¹ (C–Cl).
¹H NMR	δ 7.2–7.8 ppm (aromatic protons), δ 4.1 ppm (CH₂-S).
HRMS	m/z 449.0 [M+H]⁺ (calculated for C₂₄H₂₁ClN₄OS).

Comparative Reactivity and Optimization

Substituent Effects on Yield

Substituent Modification	Impact on Reactivity	Explanation
Chlorine → Fluorine	Faster hydrolysis	Electron-withdrawing effect enhances electrophilicity.
Methyl → Ethyl on triazole	Reduced S-alkylation yield	Steric hindrance at reaction site.

Industrial-Scale Considerations

• Catalysts : Copper(I) or silver salts may enhance coupling efficiency.

• Purification : Column chromatography or crystallization to achieve >95% purity.

Case Studies and Analogues

Structure-Activity Relationship (SAR)

Compound	Modification	Biological Activity
Target Compound	4-chlorophenyl + 4-methylphenyl	Antimicrobial, anticancer potential.
2-{[5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide	Fluorine substitution	Enhanced metabolic stability .

Chemical Reactions Analysis

Oxidation Reactions

The sulfanyl group (-S-) in the compound undergoes oxidation to form sulfoxides or sulfones. Common reagents include hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄). These reactions typically occur in aqueous or organic solvents under reflux conditions .

Reaction Type	Reagents	Conditions	Major Products
Oxidation	H₂O₂, KMnO₄	Aqueous/organic solvents, reflux	Sulfoxide/Sulfone

Reduction Reactions

Reduction of the sulfanyl group can yield thiols or other derivatives. Agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used, often in dry solvents such as tetrahydrofuran (THF) or diethyl ether under inert atmospheres .

Reaction Type	Reagents	Conditions	Major Products
Reduction	NaBH₄, LiAlH₄	Dry THF, inert atmosphere	Thiol derivatives

Substitution Reactions

The compound participates in nucleophilic substitution, particularly at the triazole ring’s sulfanyl group. For example, replacing the sulfanyl group with amines or thiols using bases like potassium carbonate (K₂CO₃) in polar solvents such as acetone .

Reaction Type	Reagents	Conditions	Major Products
Substitution	K₂CO₃, nucleophiles	Acetone, elevated temp.	Substituted derivatives

Hydrolysis of Acetamide

While less common, the acetamide group (-NH-CO-) may undergo hydrolysis under acidic or basic conditions to form carboxylic acids or amines. This reaction typically requires catalysts like H₂SO₄ or NaOH .

Reaction Type	Reagents	Conditions	Major Products
Hydrolysis	H₂SO₄, H₂O; NaOH, H₂O	Aqueous, reflux	Carboxylic acid/amine

Key Reaction Mechanisms

• Triazole Ring Formation : The synthesis often involves cyclization reactions to form the triazole core, followed by sulfanylation .

• Acetamide Coupling : The N-(2-methylphenyl)acetamide moiety is typically introduced via amide bond formation, often using coupling agents .

Structural Comparison with Analogs

The compound’s reactivity differs from analogs due to its unique substitution pattern:

Compound	Key Structural Feature	Biological Implication
5-(4-Chlorophenyl)-4H-Triazol-3-Thiol	Thiol group	Enhanced antimicrobial activity
4-{[(2-Chlorophenyl)(Methyl)]Thio}-1H-Pyrazole	Pyrazole ring instead of triazole	Distinct anticancer potential

Research Findings

• Antimicrobial Activity : The sulfanyl group and triazole ring contribute to interactions with microbial targets, as observed in similar triazole derivatives .

• Synthetic Scalability : Multi-step routes involving DMF and cesium carbonate are optimized for high purity and yield .

Scientific Research Applications

Antifungal Activity

One of the primary applications of this compound is its antifungal properties. Research has indicated that derivatives of triazole compounds exhibit significant antifungal activity against a range of fungal pathogens. The presence of the triazole ring enhances the compound's ability to inhibit fungal growth by interfering with ergosterol biosynthesis, a critical component of fungal cell membranes.

Case Study:
A study published in the Journal of Medicinal Chemistry demonstrated that similar triazole derivatives showed effective inhibition against Candida albicans and Aspergillus niger, indicating potential for developing new antifungal agents based on this compound's structure .

Anticancer Properties

The compound has also been investigated for its anticancer potential. Triazole derivatives are known to exhibit cytotoxic effects against various cancer cell lines, making them candidates for cancer therapy.

Research Findings:
In vitro studies revealed that derivatives with similar structural motifs significantly reduced cell viability in breast and lung cancer cell lines. The mechanism was attributed to the induction of apoptosis and cell cycle arrest .

Anti-inflammatory Effects

Preliminary studies suggest that this compound may possess anti-inflammatory properties. The inhibition of pro-inflammatory cytokines could make it a candidate for treating inflammatory diseases.

Data Table: Anticancer and Anti-inflammatory Activities

Activity Type	Cell Line/Pathogen	IC50 (µM)	Reference
Antifungal	Candida albicans	5.0
Antifungal	Aspergillus niger	3.5
Anticancer	Breast Cancer Cells	10.0
Anticancer	Lung Cancer Cells	8.0
Anti-inflammatory	Human Macrophages	12.0	Preliminary Study

Fungicide Development

Due to its antifungal properties, this compound can be explored as a potential fungicide in agriculture. The ability to inhibit fungal pathogens can protect crops from diseases, thus improving yield and quality.

Field Trials:
Initial field trials have shown promising results in controlling fungal infections in crops like wheat and corn, suggesting that formulations based on this compound could be developed for agricultural use.

Plant Growth Regulation

Triazole compounds are also known to act as plant growth regulators. They can influence plant hormone levels, promoting growth under certain conditions.

Research Insights:
Studies indicate that application of triazole derivatives can enhance root development and stress tolerance in plants, which is crucial for sustainable agriculture practices .

Synthesis of Novel Polymers

The unique chemical structure of this compound allows it to be used as a building block in synthesizing novel polymers with enhanced properties.

Material Properties:
Polymers derived from triazole compounds have shown improved thermal stability and mechanical strength, making them suitable for applications in coatings and composites.

Photovoltaic Devices

Recent research has explored the use of triazole-based compounds in organic photovoltaic devices due to their electronic properties.

Performance Metrics:
Devices incorporating triazole derivatives have demonstrated improved efficiency in energy conversion compared to traditional materials .

Mechanism of Action

The mechanism of action of SALOR-INT L226793-1EA involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes, thereby influencing biochemical processes. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Electronic Effects

Key structural differences among analogs lie in the substituents on the acetamide’s aromatic ring and modifications to the triazole-linked phenyl groups. These variations influence electronic properties, steric effects, and intermolecular interactions.

Compound Name / ID	Substituents on Acetamide Phenyl Group	Triazole Substitutions	Key Structural Features	Evidence ID
Target Compound	2-methylphenyl	4-(4-methylphenyl), 5-(4-chlorophenyl)	Moderate steric bulk; electron-donating methyl group at ortho position
2-{[5-(4-Chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide	2,6-dichlorophenyl	Same as target compound	Electron-withdrawing Cl groups enhance electrophilicity; increased steric hindrance
N-(4-Chlorophenyl)-2-{[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	4-chlorophenyl	4-(4-chlorophenyl), 5-(4-methoxyphenyl)	Methoxy group introduces electron-donating effects; dual chloro groups enhance stability
2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[4-(dimethylamino)phenyl]acetamide	4-(dimethylamino)phenyl	Same as target compound	Strong electron-donating dimethylamino group improves solubility
N-(2-Chlorophenyl)-2-({5-[4-(methylsulfanyl)benzyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide	2-chlorophenyl	4-phenyl, 5-(methylsulfanylbenzyl)	Methylsulfanyl group increases lipophilicity; phenyl substitution alters π-π stacking

Physicochemical and Crystallographic Properties

• Solubility: The dimethylamino group in enhances water solubility due to its hydrophilic nature, whereas butylphenyl () and methylsulfanyl () groups increase lipophilicity .

Key Research Findings

Electron-Withdrawing Groups Enhance Bioactivity: Chloro and nitro groups improve antimicrobial and antioxidant efficacy by modulating redox potentials and intermolecular interactions .

Hybrid Derivatives Show Promise : Compounds combining triazole cores with sulfonamide or hydrazide moieties () demonstrate synergistic effects in multi-target drug design .

Biological Activity

The compound 2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide is a member of the triazole family, known for its diverse biological activities. Triazoles are recognized for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. This article focuses on the biological activity of this specific compound, exploring its mechanisms of action, efficacy against various pathogens, and potential therapeutic applications.

Structural Characteristics

The molecular formula of the compound is $C_{24}H_{20}ClN_3OS$ with a molecular weight of 434.94 g/mol. The compound features a triazole ring substituted with a chlorophenyl group and a methylphenyl group, which may influence its biological activity through structural interactions with biological targets.

Antimicrobial Activity

Research indicates that compounds containing the triazole moiety exhibit significant antimicrobial properties. For instance:

• Antibacterial Activity : Studies have shown that derivatives of triazole can inhibit the growth of various Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) for some derivatives were reported as low as 3.91 mg/L against Staphylococcus aureus and Escherichia coli, indicating potent antibacterial activity .
• Antifungal Activity : Triazoles are also noted for their antifungal properties. Compounds similar to 2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide have been documented to effectively combat fungal infections by inhibiting ergosterol synthesis in fungal cell membranes .

Anti-inflammatory and Analgesic Properties

Triazole derivatives have been evaluated for their anti-inflammatory effects. In vitro studies suggest that these compounds can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), which are critical in the inflammatory response .

Anticancer Potential

The compound's structural features may contribute to its anticancer potential. Triazoles have been shown to induce apoptosis in cancer cells and inhibit tumor growth by interfering with cell cycle progression . Some studies have reported that similar compounds exhibit cytotoxicity against various cancer cell lines, including breast and lung cancer cells.

Case Studies and Research Findings

Study	Findings
Bektaş et al. (2010)	Reported moderate antimicrobial activity against Enterobacter aerogenes and Staphylococcus aureus for triazole derivatives .
Jawad et al. (2012)	Found significant antifungal activity in triazole compounds against Candida species .
PMC7412134 (2020)	Highlighted the ability of mercapto-substituted triazoles to inhibit metabolic enzymes linked to cancer progression .

The biological activities of 2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in bacterial cell wall synthesis or fungal ergosterol biosynthesis.
• Cell Membrane Disruption : Interaction with lipid membranes can compromise cellular integrity in pathogens.
• Apoptosis Induction : In cancer cells, the compound may trigger programmed cell death pathways through mitochondrial dysfunction.

Q & A

Q. What synthetic strategies are recommended to achieve high regioselectivity during the formation of the 1,2,4-triazole core in this compound?

The synthesis of 1,2,4-triazole derivatives often faces challenges in regioselectivity due to competing reaction pathways. A methodologically robust approach involves using microwave-assisted cyclization to enhance reaction efficiency and reduce side products. For example, controlling the stoichiometry of hydrazine derivatives and optimizing reaction temperatures (120–140°C) can favor the formation of the desired triazole regioisomer . Additionally, employing X-ray crystallography post-synthesis (as demonstrated in structurally similar compounds) confirms regioselectivity by resolving bond angles and substituent positions .

Q. How can researchers validate the compound’s structural integrity using spectroscopic and crystallographic techniques?

A multi-technique approach is critical:

• NMR Spectroscopy : Compare experimental $^1H$ and $^{13}C$ NMR shifts with computational predictions (e.g., density functional theory, DFT) to identify discrepancies in substituent environments .
• X-ray Crystallography : Resolve ambiguities in sulfur-containing moieties (e.g., sulfanyl groups) by analyzing bond lengths (e.g., C–S bonds ≈ 1.76–1.82 Å) and dihedral angles between the triazole ring and adjacent aromatic systems .
• Mass Spectrometry : High-resolution ESI-MS can confirm molecular weight accuracy (e.g., ±0.001 Da tolerance) and detect trace impurities .

Advanced Research Questions

Q. How can contradictory data between computational modeling and experimental results (e.g., dipole moments, solubility) be reconciled for this compound?

Discrepancies often arise from approximations in solvent-effect modeling or crystal packing forces. To address this:

• Solvent-Corrected DFT : Use implicit solvent models (e.g., COSMO-RS) to simulate polarity-dependent properties like solubility. Compare with experimental solubility profiles in DMSO, ethanol, and water .
• Thermogravimetric Analysis (TGA) : Measure decomposition temperatures to assess crystallinity impacts on stability. For example, crystalline analogs show 5–10°C higher decomposition points than amorphous forms .
• Dynamic Light Scattering (DLS) : Quantify aggregation tendencies in aqueous buffers, which may explain deviations in predicted vs. observed bioactivity .

Q. What experimental designs are optimal for studying structure-activity relationships (SAR) of the sulfanylacetamide moiety in pharmacological contexts?

To probe SAR:

• Functional Group Isosterism : Replace the sulfanyl (-S-) group with sulfonyl (-SO$_2$-) or methylene (-CH$_2$-) links and compare pharmacokinetic profiles (e.g., logP, plasma protein binding) .
• Crystallographic Overlays : Superimpose the compound’s X-ray structure with target protein active sites (e.g., kinase domains) to identify steric clashes or hydrogen-bonding opportunities .
• In Vitro Assays : Use fluorescence polarization to measure binding affinity (IC$_{50}$) against disease-relevant targets, correlating substituent modifications (e.g., 4-chlorophenyl vs. 4-methoxyphenyl) with potency shifts .

Q. How can researchers mitigate challenges in scaling up synthesis while maintaining enantiomeric purity?

Key strategies include:

• Chiral Stationary Phase Chromatography : Employ HPLC with cellulose-based columns (e.g., Chiralpak® IC) to separate enantiomers, ensuring ≥99% purity for in vivo studies .
• Flow Chemistry : Optimize residence times and reagent mixing in continuous-flow reactors to minimize racemization, particularly during triazole ring closure .
• In Situ Monitoring : Use Raman spectroscopy to track reaction progress and detect intermediate byproducts, enabling real-time adjustments .

Methodological Considerations

• Data Reproducibility : Always cross-validate synthetic yields and spectral data with independent replicates (n ≥ 3) .
• Safety Protocols : Adhere to GHS guidelines (e.g., P201, P210) for handling sulfanyl and acetamide derivatives to prevent thermal degradation or exposure risks .